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Compound of Interest

Compound Name: 5-Bromo-2-iodotoluene

Cat. No.: B045939 Get Quote

This guide provides a comprehensive overview of the molecular structure, properties, and

synthesis of 5-Bromo-2-iodotoluene, tailored for researchers, scientists, and professionals in

drug development.

Molecular Structure and Properties
5-Bromo-2-iodotoluene is a dihalogenated derivative of toluene, with a bromine atom at the 5-

position and an iodine atom at the 2-position of the benzene ring relative to the methyl group.

[1] Its chemical formula is C7H6BrI.[1] The presence of two different halogens with distinct

reactivities makes it a versatile building block in organic synthesis, particularly in cross-coupling

reactions.[1]
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Identifier Value

CAS Number 116632-39-4[1]

Molecular Formula C7H6BrI[1]

Linear Formula CH3C6H3(Br)I

PubChem CID 2724601[2]

MDL Number MFCD00060664

InChI 1S/C7H6BrI/c1-5-4-6(8)2-3-7(5)9/h2-4H,1H3

InChI Key GHTUADBHTFHMNI-UHFFFAOYSA-N

SMILES Cc1cc(Br)ccc1I

Property Value

Molecular Weight 296.93 g/mol [2]

Appearance
White to off-white solid, or clear slightly yellow to

light red-pink liquid[1]

Boiling Point 263 °C (lit.)[3]

Density 2.08 g/mL at 25 °C (lit.)[3]

Refractive Index (n20/D) 1.65 (lit.)[3]

Flash Point 110 °C (230 °F) - closed cup

Solubility Sparingly soluble in water[1]

Storage Light Sensitive, store at room temperature[1]

Experimental Protocols
A common method for the synthesis of 5-Bromo-2-iodotoluene is through the regioselective

iodination of a starting material like 5-bromotoluene.[1]

Methodology:
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Starting Material: 5-bromotoluene.

Iodinating Agent: Iodine monochloride (ICl) or N-iodosuccinimide (NIS) can be used.[1]

Catalyst: A Lewis acid catalyst such as iron(III) chloride (FeCl3) or aluminum chloride (AlCl3)

is employed.[1]

Solvent: An inert solvent like dichloromethane or acetonitrile is used.[1]

Reaction Conditions: The reaction is typically carried out with mild heating, in the range of

40–80 °C.[1]

Procedure: The 5-bromotoluene is dissolved in the chosen inert solvent. The Lewis acid

catalyst is added, followed by the portion-wise addition of the iodinating agent. The reaction

mixture is stirred at the specified temperature for a period determined by reaction monitoring

(e.g., by TLC or GC).

Work-up and Purification: Upon completion, the reaction is quenched, and the product is

extracted using an organic solvent. The organic layer is then washed, dried, and

concentrated. The crude product is purified, typically by column chromatography or

distillation, to yield pure 5-Bromo-2-iodotoluene.

Visualizations
The following diagram illustrates a typical workflow for the synthesis and subsequent

characterization of 5-Bromo-2-iodotoluene.
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Caption: Workflow for the synthesis and analysis of 5-Bromo-2-iodotoluene.
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Applications in Research
5-Bromo-2-iodotoluene serves as a key intermediate in the synthesis of more complex

molecules. Due to the differential reactivity of the bromine and iodine substituents, it is

particularly useful for sequential, selective functionalization in cross-coupling reactions such as

Suzuki, Stille, and Ullmann couplings.[1] This allows for the controlled construction of complex

aromatic systems, which is highly valuable in the fields of pharmaceutical and agrochemical

research.[1] It has been used in the synthesis of various compounds, including substituted

biphenyls and phenylpyridines.

Safety and Handling
5-Bromo-2-iodotoluene is considered hazardous.[1] It may cause skin, eye, and respiratory

tract irritation.[1][2] Appropriate personal protective equipment (PPE), such as gloves, eye

shields, and a respirator, should be used when handling this chemical. It is classified as a

combustible liquid.

Code Description

H315 Causes skin irritation[2]

H319 Causes serious eye irritation[2]

H335 May cause respiratory irritation[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 5-Bromo-2-iodotoluene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045939#5-bromo-2-iodotoluene-molecular-structure-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b045939#5-bromo-2-iodotoluene-molecular-structure-and-weight
https://www.benchchem.com/product/b045939#5-bromo-2-iodotoluene-molecular-structure-and-weight
https://www.benchchem.com/product/b045939#5-bromo-2-iodotoluene-molecular-structure-and-weight
https://www.benchchem.com/product/b045939#5-bromo-2-iodotoluene-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045939?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

